Cas no 7774-60-9 (Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester)

• Product Name: Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester
• CAS No: 7774-60-9
• MF: C₁₃H₁₈O₂
• MW: 206.280824184418
• CID: 571581
• Update Time: 2025-04-19

Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-methyl-, 1-methyl-1-phenylethyl ester
• 1-methyl-1-phenylethyl isobutyrate
• 2-phenylpropan-2-yl 2-methylpropanoate
• 1-Methyl-1-phenylethyl 2-methylpropanoate
• 2-Phenylpropan-2-yl isobutyrate
• alpha,alpha-Dimethylbenzyl 2-methylpropanoate
• alpha,alpha-Dimethylbenzyl isobutyrate
• FEMA No. 2388
• Isobutyric acid, alpha,alpha-dimethylbenzyl ester
• Phenyl dimethyl carbinyl isobutyrate

• Inchi： 1S/C13H18O2/c1-10(2)12(14)15-13(3,4)11-8-6-5-7-9-11/h5-10H,1-4H3
• InChI Key： LQOHUFIIIKBPQC-UHFFFAOYSA-N
• SMILES： CC(C(OC(C1C=CC=CC=1)(C)C)=O)C

Computed Properties

• Exact Mass: 206.13074
• Monoisotopic Mass: 206.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.985
• Boiling Point: 260.216°C at 760 mmHg
• Flash Point: 93.23°C
• Refractive Index: 1.487
• PSA: 26.3
• FEMA: 2388 | ALPHA,ALPHA-DIMETHYLBENZYL ISOBUTYRATE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls